Cas no 1212822-78-0 ((1R,5S,6R)-6-(fluoromethyl)-3-azabicyclo[3.1.0]hexane)

• Product Name: (1R,5S,6R)-6-(fluoromethyl)-3-azabicyclo[3.1.0]hexane
• CAS No: 1212822-78-0
• MF: C₆H₁₀FN
• MW: 115.148705005646
• CID: 4563179
• Update Time: 2025-05-20

(1R,5S,6R)-6-(fluoromethyl)-3-azabicyclo[3.1.0]hexane Chemical and Physical Properties

Names and Identifiers

• (1R,5S,6R)-6-(fluoromethyl)-3-azabicyclo[3.1.0]hexane
• (1R,5S)-6-(fluoromethyl)-3-azabicyclo[3.1.0]hexane
• Rel-(1R,5S,6s)-6-(fluoromethyl)-3-azabicyclo[3.1.0]hexane

• Inchi： 1S/C6H10FN/c7-1-4-5-2-8-3-6(4)5/h4-6,8H,1-3H2/t4?,5-,6+
• InChI Key： IMMWJRVCHSZLCT-GOHHTPAQSA-N
• SMILES： FCC1[C@H]2CNC[C@H]21

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 94.7
• XLogP3: 0.5
• Topological Polar Surface Area: 12

Additional information on (1R,5S,6R)-6-(fluoromethyl)-3-azabicyclo[3.1.0]hexane

Chemical Profile of (1R,5S,6R)-6-(fluoromethyl)-3-azabicyclo[3.1.0]hexane (CAS No. 1212822-78-0)

The compound (1R,5S,6R)-6-(fluoromethyl)-3-azabicyclo[3.1.0]hexane, identified by its CAS number 1212822-78-0, represents a significant advancement in the field of medicinal chemistry and pharmacology. This bicyclic amine derivative has garnered considerable attention due to its unique structural framework and promising biological activities. The presence of a fluoromethyl group at the 6-position and the rigid bicyclo[3.1.0]hexane core contribute to its distinct chemical properties, making it a valuable scaffold for drug discovery and development.

In recent years, the pharmaceutical industry has increasingly recognized the importance of fluorinated compounds in medicinal chemistry. The introduction of fluorine atoms into molecular structures can modulate metabolic stability, binding affinity, and pharmacokinetic profiles of drug candidates. Specifically, the fluoromethyl substituent in this compound is known to enhance lipophilicity and improve oral bioavailability, which are critical factors for the efficacy of therapeutic agents. This feature has made it a focal point for researchers exploring novel treatments for various diseases.

The stereochemistry of (1R,5S,6R)-6-(fluoromethyl)-3-azabicyclo[3.1.0]hexane is another key aspect that contributes to its potential as a pharmacological entity. The precise arrangement of the chiral centers at positions 1, 5, and 6 ensures optimal interactions with biological targets. Such stereochemical control is essential for achieving high selectivity and minimizing off-target effects, which are often associated with non-selective drugs. The bicyclo[3.1.0]hexane ring system provides additional rigidity to the molecule, which can enhance binding stability to protein targets.

Current research in the field of medicinal chemistry has demonstrated that azabicyclic structures exhibit a wide range of biological activities. These compounds have been explored for their potential in treating neurological disorders, infectious diseases, and cancer. The< strong> azabicyclo[3.1.0]hexane core in (1R,5S,6R)-6-(fluoromethyl)-3-azabicyclo[3.1.0]hexane is particularly noteworthy for its ability to mimic natural amino acid scaffolds, which can facilitate interactions with enzymes and receptors involved in disease pathways.

Recent studies have highlighted the compound's potential as an intermediate in the synthesis of more complex pharmacophores. Researchers have leveraged its structural features to develop novel analogs with enhanced pharmacological properties. For instance, modifications to the fluoromethyl group or the azabicyclic core have led to derivatives with improved potency and reduced toxicity in preclinical models. These findings underscore the versatility of (1R,5S,6R)-6-(fluoromethyl)-3-azabicyclo[3.1.0]hexane as a building block for drug discovery.

The compound's chemical stability and ease of functionalization also make it an attractive candidate for further exploration in synthetic chemistry. Advanced synthetic methodologies have been employed to introduce various substituents at strategic positions within the molecule, allowing for fine-tuning of its biological activity. Techniques such as transition metal-catalyzed reactions and asymmetric synthesis have been particularly useful in achieving high yields and enantiopurity.

In addition to its applications in drug development, (1R,5S,6R)-6-(fluoromethyl)-3-azabicyclo[3.1.0]hexane has shown promise in material science research. Its unique structural motifs have inspired the design of novel polymers and organic materials with tailored properties. These materials could find applications in electronics, coatings, and other advanced technological fields.

The growing interest in this compound underscores its significance as a versatile chemical entity with broad applications across multiple disciplines. As research continues to uncover new possibilities for its use, (1R,5S,6R)-6-(fluoromethyl)-3-azabicyclo[3.1.0]hexane is poised to play a pivotal role in shaping future advancements in chemistry and medicine.